Cas no 137045-30-8 (2-Fluorobiphenyl-4-carboxylic Acid)

• Product Name: 2-Fluorobiphenyl-4-carboxylic Acid
• CAS No: 137045-30-8
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD05664334
• CID: 901571
• PubChem ID: 24881619
• Update Time: 2025-09-19

2-Fluorobiphenyl-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-biphenylcarboxylic acid
• 2-Fluorobiphenyl-4-carboxylic Acid
• 3-fluoro-4-phenylbenzoic acid
• 2-fluoro-4-biphenylacetic acid
• UNII-Z6XXN3O38O
• FLURBIPROFEN IMPURITY E [EP IMPURITY]
• 137045-30-8
• FLURBIPROFEN IMPURITY E (EP IMPURITY)
• DB-409652
• Q27295089
• Z6XXN3O38O
• 2-Fluorobiphenyl-4-carboxylic acid 97%
• 2-Fluoro[1,1'-biphenyl]-4-carboxylic acid
• 3-fluoro-4-phenyl-benzoic acid
• CS-W014852
• [1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-
• 2-Fluoro-[1,1'-biphenyl]-4-carboxylic acid
• AKOS010379465
• 2-Fluorobiphenyl-4-carboxylic acid, 97%
• EN300-5504081
• BCP33192
• Z756936500
• Flurbiprofen Impurity E
• PFKITESTTSWHMP-UHFFFAOYSA-N
• SY283530
• (1,1'-BIPHENYL)-4-CARBOXYLIC ACID, 2-FLUORO-
• 2-Fluoro-[1,1'-biphenyl]-4-carboxylicacid
• MFCD05664334
• WS-01239
• FLURBIPROFEN EP IMPURITY E
• SCHEMBL2041007

• MDL： MFCD05664334
• Inchi： InChI=1S/C13H9FO2/c14-12-8-10(13(15)16)6-7-11(12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： PFKITESTTSWHMP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F

Computed Properties

• Exact Mass: 216.05900
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 223-227 °C (lit.)
• Boiling Point: 361.6±30.0 °C at 760 mmHg
• Flash Point: 172.5±24.6 °C
• Refractive Index: 1.588
• Solubility: Almost insoluble (0.043 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.19090
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Fluorobiphenyl-4-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R22
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives